Cas no 2383187-00-4 (Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, 4,5,6,7-tetrahydro-6-methyl-, methyl ester)

• Product Name: Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, 4,5,6,7-tetrahydro-6-methyl-, methyl ester
• CAS No: 2383187-00-4
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5804796
• PubChem ID: 165935242
• Update Time: 2025-10-28

Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, 4,5,6,7-tetrahydro-6-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, 4,5,6,7-tetrahydro-6-methyl-, methyl ester
• Methyl 6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-3-carboxylate
• methyl 6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylate
• EN300-6474638
• 2383187-00-4

• Inchi： 1S/C9H13N3O2/c1-6-5-12-8(4-10-6)7(3-11-12)9(13)14-2/h3,6,10H,4-5H2,1-2H3
• InChI Key： CBNIEWIJZCEEJL-UHFFFAOYSA-N
• SMILES： C12=C(C(OC)=O)C=NN1CC(C)NC2

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 353.9±42.0 °C(Predicted)
• pka: 8.10±0.40(Predicted)

Additional information on Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, 4,5,6,7-tetrahydro-6-methyl-, methyl ester

Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, 4,5,6,7-tetrahydro-6-methyl-, methyl ester (CAS No. 2383187-00-4): A Comprehensive Overview

Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, 4,5,6,7-tetrahydro-6-methyl-, methyl ester, identified by its CAS number 2383187-00-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazolopyrazine class, a structurally unique scaffold that has shown promise in various biological and chemical applications. The presence of a tetrahydro ring and a methyl ester group in its molecular structure contributes to its distinct chemical properties and potential biological activities.

The< strong>pyrazolo[1,5-a]pyrazine core is a fused bicyclic system consisting of two pyrazole rings connected at the 1 and 5 positions. This particular arrangement imparts a high degree of structural flexibility and reactivity, making it an attractive candidate for further chemical modifications. The< strong>3-carboxylic acid methyl ester functionality not only influences the compound's solubility and metabolic stability but also provides a site for further derivatization, enabling the synthesis of analogs with tailored properties.

In recent years, there has been a growing interest in< strong>pyrazolopyrazine derivatives due to their diverse pharmacological profiles. Studies have demonstrated that these compounds exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The< strong>tetrahydro-6-methyl substituent in the molecule is particularly noteworthy, as it can modulate the electronic distribution and influence the compound's interaction with biological targets.

One of the most compelling aspects of< strong>Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, 4,5,6,7-tetrahydro-6-methyl-, methyl ester is its potential as a lead compound for drug discovery. Researchers have leveraged its structural framework to develop novel molecules with enhanced efficacy and reduced toxicity. For instance, modifications to the< strong>methyl ester group have been explored to improve bioavailability and metabolic stability. Additionally, the tetrahydro ring system has been targeted for further functionalization to enhance binding affinity to specific biological receptors.

The< strong>CAS No. 2383187-00-4 designation ensures that this compound is uniquely identified in scientific literature and databases. This standardized nomenclature is crucial for ensuring accurate communication among researchers and facilitating the retrieval of relevant data. The compound's entry in chemical databases provides access to critical information such as molecular weight, melting point, solubility parameters, and spectroscopic data.

The synthesis of< strong>Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, 4,5,6,7-tetrahydro-6-methyl-, methyl ester involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tetrahydro ring necessitates careful selection of catalysts and reagents to achieve high yields and purity. Advances in synthetic methodologies have enabled more efficient routes to complex heterocyclic compounds like this one.

In terms of biological activity,< strong(Pyrazolo[1,a]pyrazine derivatives) have shown promise in preclinical studies. For example,< strong>tetrahydro-6-methyl-pyrazolopyrazines have been investigated for their potential role in inhibiting kinases involved in cancer progression. The< strong>methyl ester group can be hydrolyzed to form a carboxylic acid moiety under physiological conditions or during metabolic processing, which may affect the compound's bioavailability and duration of action.

The< strong>cas no2383187-004 identifier is essential for regulatory submissions and patent applications. It ensures that the compound is properly documented and can be tracked throughout its lifecycle from discovery to commercialization. Regulatory agencies rely on CAS numbers to maintain accurate records of chemical substances and their associated properties.

The< strong(Pyrazolopyrazine scaffold), characterized by its fused pyrazole rings,< strong(4S)-tetrahydropyrazolopyrane ring system), offers a rich platform for structural diversification. Researchers have explored various substituents at different positions on this core structure to modulate its biological activity. The< strong(methyl ester group), located at the 3-position of the upper pyrazole ring,, is particularly important as it can be modified or removed to alter pharmacokinetic properties.

The< strong(chemical synthesis)(CAS No: 2383187-004))(molecular structure)(heterocyclic chemistry))(biological activity)(drug discovery))(synthetic pathways))(pharmacological profiles))(structural modifications))(regulatory compliance))>